Cas no 2172107-92-3 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopentanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopentanoic acid
• CAS No: 2172107-92-3
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6519028
• PubChem ID: 165539175
• Update Time: 2025-05-26

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopentanoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]pentanoic acid
• EN300-1514876
• 2172107-92-3

• Inchi： 1S/C26H32N2O5/c1-4-14-26(3,24(31)27-17(5-2)15-23(29)30)28-25(32)33-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22H,4-5,14-16H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： WAZILKRYEKSIFG-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C(NC(CC(=O)O)CC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopentanoic acid

Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopentanoic Acid (CAS No. 2172107-92-3)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopentanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2172107-92-3, represents a unique blend of structural complexity and potential biological activity. The molecular structure incorporates several key functional groups, including an amino group, a methoxycarbonyl group, and a pentanoic acid moiety, which collectively contribute to its distinct chemical properties and reactivity.

The presence of the (9H-fluoren-9-yl)methoxycarbonyl group in the compound's name underscores its synthetic complexity and suggests potential applications in the development of advanced pharmaceuticals. Fluorenylmethoxycarbonyl (Fmoc) protecting groups are widely used in peptide synthesis due to their stability and ease of removal, making this compound a valuable intermediate in the production of complex peptides and proteins. The incorporation of this group into the molecular framework of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopentanoic acid highlights its utility in synthetic chemistry and drug development.

The compound's structure also features a pentanamido-pentanoic acid backbone, which provides a rich scaffold for further functionalization and modification. This type of backbone is often employed in the design of bioactive molecules due to its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. The flexibility offered by the amide linkages and the presence of multiple rotatable bonds further enhance the compound's potential for binding to specific biological receptors or enzymes.

In recent years, there has been growing interest in the development of novel compounds with enhanced pharmacological properties. The combination of the fluorenylmethoxycarbonyl group and the pentanamido-pentanoic acid moiety makes 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopentanoic acid a promising candidate for further investigation in medicinal chemistry. Studies have shown that similar compounds exhibit significant activity against various therapeutic targets, including kinases, proteases, and other enzymes involved in critical biological pathways.

The synthesis of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopentanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS) or transition-metal-catalyzed cross-coupling reactions, can facilitate the construction of this complex molecule. The challenge lies in maintaining regioselectivity and minimizing side reactions, which can complicate downstream purification processes.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. By modifying specific regions of its molecular structure, researchers can fine-tune its binding affinity and selectivity for particular biological targets. This level of customization is essential for creating drugs that are both effective and well-tolerated by patients. The fluorenylmethoxycarbonyl group, in particular, can serve as a handle for further derivatization, allowing for the creation of libraries of related compounds that can be screened for optimal pharmacological activity.

Recent advancements in computational chemistry have also contributed to the growing interest in 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopentanoic acid. Molecular modeling techniques can predict how this compound will interact with biological targets at the atomic level, providing valuable insights into its potential therapeutic effects. These simulations can guide experimental design and help researchers identify promising leads for further development. By combining experimental data with computational predictions, scientists can accelerate the discovery process and bring new treatments to market more quickly.

The compound's unique structural features also make it an attractive candidate for studying fundamental aspects of molecular recognition and drug-receptor interactions. Understanding how small molecules bind to biological targets is crucial for developing effective drugs that can modulate disease processes. The presence of multiple functional groups in 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopentanoic acid allows it to engage with various binding sites on biological targets, providing insights into how different regions of a molecule contribute to overall binding affinity.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopentanoic acid (CAS No. 2172107-92-3) is a structurally complex organic compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups makes it a valuable intermediate in synthetic chemistry and a promising candidate for further investigation as a therapeutic agent. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel drugs.